Cas no 489408-18-6 (N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide)

N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide structure
489408-18-6 structure
Product Name:N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
CAS No:489408-18-6
MF:C13H16N4O4
MW:292.290542602539
CID:3079241
PubChem ID:903500
Update Time:2025-04-21

N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
    • HMS2610A08
    • CCG-116654
    • 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid diethylamide
    • SMR000289320
    • EU-0016999
    • STK915404
    • CHEMBL1564234
    • MLS000708753
    • 489408-18-6
    • N,N-diethyl-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide
    • AKOS000672222
    • AK-968/12341054
    • N,N-diethyl-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
    • Inchi: 1S/C13H16N4O4/c1-3-15(4-2)13(18)12-6-5-11(21-12)9-16-8-10(7-14-16)17(19)20/h5-8H,3-4,9H2,1-2H3
    • InChI Key: GPUMPRZGXUEJFB-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1CN1C=C(C=N1)[N+](=O)[O-])C(N(CC)CC)=O

Computed Properties

  • Exact Mass: 292.11715500Da
  • Monoisotopic Mass: 292.11715500Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 97.1Ų
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